Cas no 2034533-19-0 (1-(thiophen-2-yl)-N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclopentane-1-carboxamide)

• Product Name: 1-(thiophen-2-yl)-N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclopentane-1-carboxamide
• CAS No: 2034533-19-0
• MF: C₁₇H₁₈N₄OS₂
• MW: 358.481020450592
• CID: 5336279
• Update Time: 2025-07-14

1-(thiophen-2-yl)-N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(thiophen-2-yl)-N-((1-(thiophen-2-yl)-1H-1,2,3-triazol-4-yl)methyl)cyclopentanecarboxamide
• 1-thiophen-2-yl-N-[(1-thiophen-2-yltriazol-4-yl)methyl]cyclopentane-1-carboxamide
• 1-(thiophen-2-yl)-N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclopentane-1-carboxamide

• Inchi： 1S/C17H18N4OS2/c22-16(17(7-1-2-8-17)14-5-3-9-23-14)18-11-13-12-21(20-19-13)15-6-4-10-24-15/h3-6,9-10,12H,1-2,7-8,11H2,(H,18,22)
• InChI Key： JBJUBPWMSFILIG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(C(NCC2=CN(C3=CC=CS3)N=N2)=O)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 458
• XLogP3: 3.2
• Topological Polar Surface Area: 116

Additional information on 1-(thiophen-2-yl)-N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclopentane-1-carboxamide

Introduction to Compound with CAS No. 2034533-19-0 and Its Applications in Chemical Biology

Compound with the CAS number 2034533-19-0 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology. The molecular structure of this compound, specifically 1-(thiophen-2-yl)-N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclopentane-1-carboxamide, presents a unique combination of heterocyclic moieties that make it a promising candidate for various biological applications. This introduction aims to provide a comprehensive overview of the compound's properties, synthesis, and potential applications, particularly in the context of recent advancements in pharmaceutical research.

The compound's core structure features a cyclopentane ring linked to an amide group, which is further substituted with a thiophene ring and a triazole moiety. The presence of these aromatic systems not only contributes to the compound's stability but also enhances its interactions with biological targets. The thiophene ring, known for its electron-deficient nature, can participate in π-stacking interactions, which are crucial for binding to proteins and nucleic acids. Additionally, the triazole group introduces a nitrogen-rich environment that can engage in hydrogen bonding and other non-covalent interactions, further enhancing its binding affinity.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways by interacting with specific targets. The compound 1-(thiophen-2-yl)-N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclopentane-1-carboxamide has been studied for its potential as an inhibitor of various enzymes and receptors involved in diseases such as cancer and inflammation. For instance, preliminary studies have suggested that this compound may interact with kinases and other signaling proteins, potentially leading to the development of novel therapeutic agents.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key steps include the formation of the triazole ring through cycloaddition reactions and the subsequent attachment of the thiophene substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve the desired connectivity between the different moieties. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of precise molecular design in drug discovery.

One of the most exciting aspects of this compound is its potential application in targeted drug delivery systems. The presence of both hydrophobic and hydrophilic regions in its structure allows it to be incorporated into various formulations, including liposomes and nanoparticles. These formulations can enhance the bioavailability and targeted delivery of the compound to specific tissues or organs, thereby improving its therapeutic efficacy. Recent research has demonstrated that such delivery systems can significantly reduce side effects while maintaining or even increasing drug activity.

The compound's interaction with biological targets has been investigated using both computational modeling and experimental techniques. Molecular docking studies have predicted favorable binding affinities for several key proteins involved in disease pathways. These predictions have been validated through experimental assays, which have shown that 1-(thiophen-2-yl)-N-{1-(thiophen-2-yl)-1H-1,2,3-triazol-4-ylmethyl}cyclopentane-1-carboxamide can indeed modulate the activity of these proteins. Such findings are crucial for understanding its mechanism of action and for designing more effective derivatives.

In conclusion, compound with CAS number 2034533-19-0 represents a significant advancement in the field of chemical biology. Its unique structure and promising biological activity make it a valuable tool for both research and therapeutic applications. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the development of novel treatments for various diseases. The ongoing research into its properties and applications is likely to uncover even more exciting possibilities in the future.